Depramine

• IUPAC Name: 3-benzo[b][1]benzazepin-11-yl-N,N-dimethylpropan-1-amine;hydrochloride
• InChI: InChI=1S/C19H22N2.ClH/c1-20(2)14-7-15-21-18-10-5-3-8-16(18)12-13-17-9-4-6-11-19(17)21;/h3-6,8-13H,7,14-15H2,1-2H3;1H
• InChI Key: QHOQDRVNCMCLDK-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCN1C2=CC=CC=C2C=CC3=CC=CC=C31.Cl
• Molecular Formula: C19H23ClN2
• Related CAS: 303-54-8 (Parent)
• DSSTOX Substance ID: DTXSID40973825
• Molecular Weight: 314.9 g/mol
• CAS No.: 58262-51-4

Description

Depramine, also known as balipramine and 10,11-dehydroimipramine, is a tricyclic antidepressant (TCA) which was never marketed. It is used to treat depression by increasing the amounts of certain natural substances in the brain that are needed for mental balance.

Molecular Structure Analysis

This compound has a molecular formula of C19H22N2. It contains a total of 45 bonds; 23 non-H bonds, 13 multiple bonds, 4 rotatable bonds, 1 double bond, 12 aromatic bonds, 2 six-membered rings, 1 seven-membered ring, 2 eleven-membered rings, 1 tertiary amine (aliphatic), and 1 tertiary amine (aromatic).

Physical And Chemical Properties Analysis

This compound has a molecular weight of 314.85. It is a pharmaceutical primary standard.

Scientific Research Applications

• Cardiac Effects : Clomipramine can induce QT prolongation, potentially leading to torsades de pointes, by blocking cardiac human ether-a-go-go-related gene (hERG) channels, an important cause of acquired long QT syndrome (Jo et al., 2008).

• Depression Treatment : In a systematic review, clomipramine's effectiveness versus placebo or no intervention for major depressive disorder in adults was investigated, highlighting its clinical importance and potential side effects (Juul et al., 2021).

• Role in Inflammation and Depression : Clomipramine's impact on inflammation-related genes like cyclooxygenase (COX-2) in rat brains, particularly in relation to depressive disorders, was studied, suggesting a connection between inflammation mediators and depression (Cassano et al., 2006).

• Neuroprotective Effects : (-)Deprenyl, a relative of clomipramine, has been found to have a unique spectrum of pharmacological effects, including MAO-B inhibition and neuroprotective properties, particularly in age-related neurological diseases like Parkinson's (Knoll, 1992).

• Pathophysiology of Depression : Clomipramine's role in reversing the effects of chronic psychosocial stress in animal models, such as changes in hippocampal cells and behavior, was investigated, providing insights into the mechanisms of antidepressant medication (Fuchs, Czéh, & Flügge, 2004).

• Impact on Glucose Utilization : The drug's effects on local neuronal function in the brain, specifically glucose utilization, were studied, revealing that it affects areas receiving noradrenergic innervation (Gerber et al., 1983).

• Use in Psychiatric Treatment : Various clinical trials have assessed clomipramine's effectiveness in treating depressive disorders in different settings, showing its efficacy in managing symptoms (Harding, 1973; Chuprikov & Piliagina, 2000).

• Clinical Relevance and Research Design : The importance of considering clinical perspectives in psychiatric research, particularly in studies involving clomipramine, was emphasized to achieve precise and relevant results (Gottlieb, 1984).

• Comparative Studies : Comparative efficacy and tolerability of antidepressants, including clomipramine, for major depressive disorder in children and adolescents, were analyzed to determine the best pharmacological treatment options (Cipriani et al., 2016).

Mechanism of Action

Target of Action

N,N-Dimethyl-5H-dibenz(b,f)azepine-5-propanamine monohydrochloride, also known as Imipramine, primarily targets the serotonin and norepinephrine transporters . These transporters play a crucial role in the reuptake of serotonin and norepinephrine, neurotransmitters that are involved in mood regulation .

Mode of Action

Imipramine acts by inhibiting the serotonin and norepinephrine transporters . This inhibition prevents the reuptake of these neurotransmitters, thereby increasing their concentration in the synaptic cleft. The increased concentration of these neurotransmitters enhances their signaling and leads to an improvement in mood .

Biochemical Pathways

The action of Imipramine affects the serotonergic and noradrenergic pathways This can lead to downstream effects such as mood elevation .

Pharmacokinetics

Imipramine has a half-life of 6 to 20 hours , indicating that it remains in the body for a significant period of time. This allows for sustained effects even with once or twice daily dosing. The compound is soluble in water, which aids in its absorption and distribution in the body .

Result of Action

The primary result of Imipramine’s action is an improvement in mood . By increasing the availability of serotonin and norepinephrine, Imipramine can help alleviate symptoms of depression and certain types of pain .

Action Environment

The action of Imipramine can be influenced by various environmental factors. For instance, the compound’s action can be affected by the pH of the environment, as it is a weak base and will exist primarily as a protonated cation at ambient pH . This can influence its absorption, distribution, metabolism, and excretion, thereby affecting its overall efficacy and stability .

Safety and Hazards

When handling Depramine, it is advised to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eye. Use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, and evacuate personnel to safe areas.

Biochemical Analysis

Biochemical Properties

N,N-Dimethyl-5H-dibenz(b,f)azepine-5-propanamine monohydrochloride plays a crucial role in biochemical reactions, particularly in the inhibition of neurotransmitter reuptake. It interacts with several key enzymes and proteins, including serotonin and norepinephrine transporters. By inhibiting these transporters, the compound increases the levels of serotonin and norepinephrine in the synaptic cleft, enhancing neurotransmission. Additionally, it has minimal effects on dopamine transporters .

Cellular Effects

N,N-Dimethyl-5H-dibenz(b,f)azepine-5-propanamine monohydrochloride exerts significant effects on various cell types and cellular processes. It influences cell function by modulating cell signaling pathways, particularly those involving serotonin and norepinephrine. The compound affects gene expression by altering the transcription of genes related to neurotransmitter synthesis and metabolism. Furthermore, it impacts cellular metabolism by modifying the activity of enzymes involved in neurotransmitter degradation .

Molecular Mechanism

The molecular mechanism of N,N-Dimethyl-5H-dibenz(b,f)azepine-5-propanamine monohydrochloride involves its binding to serotonin and norepinephrine transporters. This binding inhibits the reuptake of these neurotransmitters, leading to increased concentrations in the synaptic cleft. The compound also interacts with various receptors, including serotonin receptors, to modulate neurotransmission. Additionally, it may influence enzyme activity, either inhibiting or activating specific enzymes involved in neurotransmitter metabolism .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of N,N-Dimethyl-5H-dibenz(b,f)azepine-5-propanamine monohydrochloride change over time. The compound exhibits stability under standard laboratory conditions, but it may degrade over extended periods. Long-term studies have shown that the compound can have sustained effects on cellular function, particularly in terms of neurotransmitter levels and receptor sensitivity. These effects are observed in both in vitro and in vivo studies .

Dosage Effects in Animal Models

The effects of N,N-Dimethyl-5H-dibenz(b,f)azepine-5-propanamine monohydrochloride vary with different dosages in animal models. At lower doses, the compound effectively inhibits neurotransmitter reuptake without causing significant adverse effects. At higher doses, it can lead to toxic effects, including alterations in cardiovascular function and central nervous system disturbances. Threshold effects are observed, with specific dosages required to achieve therapeutic benefits without toxicity .

Metabolic Pathways

N,N-Dimethyl-5H-dibenz(b,f)azepine-5-propanamine monohydrochloride is involved in several metabolic pathways. It is metabolized primarily in the liver by cytochrome P450 enzymes, particularly CYP2D6. The compound undergoes demethylation and hydroxylation, leading to the formation of active and inactive metabolites. These metabolic processes influence the compound’s pharmacokinetics and overall efficacy .

Transport and Distribution

Within cells and tissues, N,N-Dimethyl-5H-dibenz(b,f)azepine-5-propanamine monohydrochloride is transported and distributed through various mechanisms. It interacts with transporters and binding proteins that facilitate its movement across cell membranes. The compound tends to accumulate in tissues with high lipid content, such as the brain, due to its lipophilic nature. This distribution pattern affects its localization and duration of action .

Subcellular Localization

The subcellular localization of N,N-Dimethyl-5H-dibenz(b,f)azepine-5-propanamine monohydrochloride is influenced by its chemical properties and interactions with cellular components. The compound is primarily localized in the cytoplasm and can be found in synaptic vesicles, where it exerts its effects on neurotransmitter release. Post-translational modifications and targeting signals may direct the compound to specific cellular compartments, enhancing its activity and function .